Cas no 53684-54-1 (3,4-dinitro-3-hexene)

3,4-dinitro-3-hexene structure
3,4-dinitro-3-hexene structure
Product Name:3,4-dinitro-3-hexene
CAS No:53684-54-1
MF:C6H10N2O4
MW:174.154601573944
CID:938964
PubChem ID:53424908
Update Time:2025-04-19

3,4-dinitro-3-hexene Chemical and Physical Properties

Names and Identifiers

    • 3,4-dinitro-3-hexene
    • 3,4-dinitrohex-3-ene
    • DTXSID70698650
    • DB-314783
    • 53684-54-1
    • Inchi: 1S/C6H10N2O4/c1-3-5(7(9)10)6(4-2)8(11)12/h3-4H2,1-2H3
    • InChI Key: KQIWPQXBIFDSMD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(CC)=C(CC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 174.064
  • Monoisotopic Mass: 174.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 91.6A^2
  • XLogP3: 1.8
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